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Compound of Interest

Compound Name: Cesium pivalate

Cat. No.: B1349073 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory reagents is paramount. This guide

provides a comprehensive overview of the safety protocols for Cesium pivalate, a commonly

used organic base in palladium-catalyzed cross-coupling and carbonylation reactions.

Chemical and Physical Properties
Cesium pivalate, also known as Cesium 2,2-dimethylpropanoate, is a white crystalline powder.

A summary of its key physical and chemical properties is presented below.

Property Value References

CAS Number 20442-70-0 [1][2]

Molecular Formula C5H9O2Cs [2][3]

Molecular Weight 234.03 g/mol [2][4]

Appearance White powder or crystal [3][5]

Melting Point 344-348 °C [2][3]

Purity ≥ 95% - 98% [2][3]

Solubility Soluble in organic solvents [2][6]

Hygroscopicity Hygroscopic [5]
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Hazard Identification and Classification
Cesium pivalate is classified as a hazardous substance. The primary hazards are associated

with irritation to the skin, eyes, and respiratory system.[4]

Hazard
Classification

GHS Code Description References

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319
Causes serious eye

irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation
[4][7]

Signal Word Warning [4]

It is important to note that the chemical, physical, and toxicological properties of Cesium
pivalate have not been thoroughly investigated. No data is available regarding its acute oral,

dermal, or inhalation toxicity, nor its carcinogenic, mutagenic, or reproductive effects.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Cesium pivalate are not

publicly available in the reviewed literature. The hazard classifications are based on

aggregated data from suppliers and regulatory bodies.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

Cesium pivalate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Cesium pivalate to determine the

appropriate PPE. The following are general recommendations:
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PPE Type Specification References

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved N95 dust mask or

higher is recommended.

[4]

Handling Procedures
Avoid contact with skin and eyes.

Avoid inhalation of dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions
Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Store at room temperature.[3]

Due to its hygroscopic nature, protect from moisture.[5]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate action is necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/694037
https://www.chemimpex.com/products/36320
https://labproinc.com/products/cesium-pivalate-5g-c3230-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash off with

plenty of soap and water.

Remove contaminated clothing

and wash it before reuse. If

skin irritation occurs, get

medical advice/attention.

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses, if present and easy to

do. Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid dust formation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Disposal Considerations
Dispose of Cesium pivalate and its container in accordance with local, regional, and national

regulations. Waste material should be disposed of in an approved waste disposal plant.

Visualized Workflows
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows.

Preparation Handling Post-Handling

Conduct Risk
Assessment

Don Appropriate
PPE

Determine PPE Weigh & Transfer
in Fume Hood

Perform
Experiment

Decontaminate
Work Area

Doff & Dispose
of PPE

Wash Hands
Thoroughly

Click to download full resolution via product page

Safe handling workflow for Cesium pivalate.
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First aid response to Cesium pivalate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cesium Pivalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349073#safety-and-handling-precautions-for-
cesium-pivalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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